Cas no 923098-90-2 (methyl 4-{2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamido}benzoate)

• Product Name: methyl 4-{2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamido}benzoate
• CAS No: 923098-90-2
• MF: C₂₀H₁₆BrN₃O₄
• MW: 442.26274394989
• CID: 5363441
• Update Time: 2025-06-12

methyl 4-{2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-[3-(4-bromophenyl)-6-oxo-1(6H)-pyridazinyl]acetyl]amino]-, methyl ester
• methyl 4-{2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamido}benzoate

• Inchi： 1S/C20H16BrN3O4/c1-28-20(27)14-4-8-16(9-5-14)22-18(25)12-24-19(26)11-10-17(23-24)13-2-6-15(21)7-3-13/h2-11H,12H2,1H3,(H,22,25)
• InChI Key： YZHZGTLUSUPHQF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2N=C(C3=CC=C(Br)C=C3)C=CC2=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-{2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamido}benzoate

Comprehensive Overview of Methyl 4-{2-[3-(4-Bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate (CAS No. 923098-90-2)

Methyl 4-{2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate (CAS No. 923098-90-2) is a specialized organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a pyridazine core linked to a 4-bromophenyl group and an ester-functionalized benzoate moiety. Its intricate design makes it a subject of interest for researchers exploring novel drug candidates, particularly in the fields of anti-inflammatory and anticancer therapies.

The compound's CAS No. 923098-90-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name, though complex, highlights key functional groups: the methyl ester at the benzoate terminus, the acetamido bridge, and the 1,6-dihydropyridazin-6-one scaffold. These features contribute to its potential bioactivity, as evidenced by recent studies investigating its kinase inhibition properties—a hot topic in targeted cancer therapy.

In the context of current scientific trends, methyl 4-{2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate aligns with the growing demand for small-molecule modulators of protein-protein interactions. Researchers are particularly intrigued by its bromophenyl subunit, which may enhance binding affinity to hydrophobic pockets in enzymes or receptors. This aligns with frequent search queries like "pyridazine derivatives in drug discovery" or "bromophenyl-containing bioactive compounds," reflecting broader interest in structure-activity relationships (SAR).

Synthetic accessibility is another advantage of this compound. The methyl ester group offers a handle for further derivatization, a strategy often explored in medicinal chemistry optimization. Recent publications have highlighted its role as a precursor for prodrug development, addressing challenges like oral bioavailability—a recurring concern in pharmaceutical forums. Its logP and hydrogen-bonding capacity, inferred from its structure, suggest potential for blood-brain barrier penetration, a property highly sought after in neurotherapeutic research.

From an analytical perspective, CAS No. 923098-90-2 exhibits characteristic spectral signatures. The carbonyl stretch of the 6-oxo group in IR spectroscopy and distinct proton environments in NMR (e.g., the dihydropyridazine protons) facilitate its identification. Such details are crucial for laboratories validating compound purity—a frequent pain point discussed in QC/QA communities.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this compound remains an active area of investigation. Preliminary computational models predict moderate metabolic stability, with the bromine atom potentially influencing cytochrome P450 interactions. These aspects resonate with trending searches on "in silico ADMET prediction tools" and "halogen effects in drug metabolism."

In material science applications, the conjugated system of methyl 4-{2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate has sparked interest in organic electronics. Its electron-withdrawing and -donating groups could enable tunable charge transport properties, aligning with the surge in flexible electronics research.

To summarize, CAS No. 923098-90-2 represents a versatile chemical entity with cross-disciplinary relevance. Its structural complexity and functional group diversity make it a valuable candidate for high-throughput screening libraries, while its synthetic tractability appeals to process chemistry teams. As research continues to unravel its full potential, this compound is poised to remain a focal point in discussions bridging organic synthesis, drug design, and materials innovation.